Cyanogen bromide Cyanogen bromide Cyanogen bromide solution induces template-guided condensation of oligonucleotides only in the presence of N-substituted morpholines. Mechanism of the phosphomonoester group activation by cyanogen bromide in N-substituted morpholine buffers is investigated.
Cyanogen Bromide is an inorganic compound used as a reagent in molecular biology. As a reagent for peptide mapping and amino acid sequence analysis, cyanogen bromide hydrolyzes peptide bonds at methionine residues in peptides and proteins. In addition, this agent acts as a coupling reagent for phosphoramidate or pyrophosphate inter-nucleotide bonds in DNA duplexes. (NCI)
Cyanogen bromide is a colorless to white crystalline solid with a penetrating odor. It is slightly soluble in water. It is gradually decomposed by water and very rapidly by acids to give off hydrogen bromide, a flammable and poisonous gas. Contamination with many materials can cause rapid decomposition of the material. It is toxic by inhalation of its vapors or by the hydrogen cyanide from decomposition or by ingestion. Toxic oxides of nitrogen are produced in fire involving this material. It is used in gold extraction, to make other chemicals, and as a fumigant.
Cyanogen bromide (CNBr). A compound used in molecular biology to digest some proteins and as a coupling reagent for phosphoroamidate or pyrophosphate internucleotide bonds in DNA duplexes.
Brand Name: Vulcanchem
CAS No.: 506-68-3
VCID: VC21153998
InChI: InChI=1S/CBrN/c2-1-3
SMILES: C(#N)Br
Molecular Formula: BrCN
CNBr
CBrN
Molecular Weight: 105.92 g/mol

Cyanogen bromide

CAS No.: 506-68-3

Cat. No.: VC21153998

Molecular Formula: BrCN
CNBr
CBrN

Molecular Weight: 105.92 g/mol

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Cyanogen bromide - 506-68-3

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Description Cyanogen bromide solution induces template-guided condensation of oligonucleotides only in the presence of N-substituted morpholines. Mechanism of the phosphomonoester group activation by cyanogen bromide in N-substituted morpholine buffers is investigated.
Cyanogen Bromide is an inorganic compound used as a reagent in molecular biology. As a reagent for peptide mapping and amino acid sequence analysis, cyanogen bromide hydrolyzes peptide bonds at methionine residues in peptides and proteins. In addition, this agent acts as a coupling reagent for phosphoramidate or pyrophosphate inter-nucleotide bonds in DNA duplexes. (NCI)
Cyanogen bromide is a colorless to white crystalline solid with a penetrating odor. It is slightly soluble in water. It is gradually decomposed by water and very rapidly by acids to give off hydrogen bromide, a flammable and poisonous gas. Contamination with many materials can cause rapid decomposition of the material. It is toxic by inhalation of its vapors or by the hydrogen cyanide from decomposition or by ingestion. Toxic oxides of nitrogen are produced in fire involving this material. It is used in gold extraction, to make other chemicals, and as a fumigant.
Cyanogen bromide (CNBr). A compound used in molecular biology to digest some proteins and as a coupling reagent for phosphoroamidate or pyrophosphate internucleotide bonds in DNA duplexes.
CAS No. 506-68-3
Molecular Formula BrCN
CNBr
CBrN
Molecular Weight 105.92 g/mol
IUPAC Name carbononitridic bromide
Standard InChI InChI=1S/CBrN/c2-1-3
Standard InChI Key ATDGTVJJHBUTRL-UHFFFAOYSA-N
SMILES C(#N)Br
Canonical SMILES C(#N)Br
Boiling Point 142 °F at 760 mm Hg (EPA, 1998)
61.5 °C
61-62 °C
Colorform White hygroscopic needles
Crystals
Crystalline solid
Colorless crystals
Flash Point Not Applicable. Not flammable. (USCG, 1999)
Melting Point 126 °F (EPA, 1998)
52 °C

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